![molecular formula C14H10ClFO3 B6406684 2-(3-Chloro-4-methoxyphenyl)-6-fluorobenzoic acid, 95% CAS No. 1262002-03-8](/img/structure/B6406684.png)
2-(3-Chloro-4-methoxyphenyl)-6-fluorobenzoic acid, 95%
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Overview
Description
2-(3-Chloro-4-methoxyphenyl)-6-fluorobenzoic acid, commonly referred to as 6-FBA, is a synthetic compound that has been widely used in scientific research and laboratory experiments due to its unique properties. 6-FBA is a small organic molecule with a molecular weight of 226.71 g/mol and a melting point of 152-154°C. It is a white crystalline solid with a faint odor and is highly soluble in polar solvents such as water, ethanol, and methanol. 6-FBA is a versatile compound that can be used in a variety of applications in scientific research, including as a synthetic intermediate, a chromogenic reagent, and a fluorescent probe.
Scientific Research Applications
6-FBA is a versatile compound that can be used in a variety of applications in scientific research. It is commonly used as a synthetic intermediate in the synthesis of other organic molecules, such as pharmaceuticals and agrochemicals. 6-FBA can also be used as a chromogenic reagent, which can be used to detect the presence of certain compounds in a sample. Additionally, 6-FBA is also used as a fluorescent probe in biological studies, as it can be used to detect and quantify the presence of certain molecules in a sample.
Mechanism of Action
6-FBA is a small organic molecule that can interact with other molecules in a variety of ways. When used as a chromogenic reagent, 6-FBA can interact with certain compounds to form a colored complex. This colored complex can then be used to detect the presence of certain compounds in a sample. When used as a fluorescent probe, 6-FBA can interact with certain molecules to form a fluorescent complex, which can be used to detect and quantify the presence of certain molecules in a sample.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-FBA are largely unknown, as it is not a naturally occurring compound and has not been extensively studied in humans. However, it is known that 6-FBA is rapidly metabolized in the body, and is not likely to accumulate in the body over time. Additionally, 6-FBA has been shown to have low toxicity in laboratory studies, with no significant adverse effects observed at doses up to 1000 mg/kg.
Advantages and Limitations for Lab Experiments
6-FBA is a versatile compound that can be used in a variety of laboratory experiments. It is a relatively inexpensive compound and is readily available from chemical suppliers. Additionally, 6-FBA is highly soluble in polar solvents, making it easy to use in a variety of laboratory experiments. However, 6-FBA is a synthetic compound and may not be suitable for some experiments that require natural compounds.
Future Directions
The use of 6-FBA in scientific research is still in its infancy, and there are a number of potential future directions for its use. For example, 6-FBA could be used to develop new synthetic intermediates for the synthesis of pharmaceuticals and agrochemicals. Additionally, 6-FBA could be used as a fluorescent probe in cell-based assays to detect and quantify the presence of certain molecules. Finally, 6-FBA could be used to develop new chromogenic reagents for the detection of certain compounds in a sample.
Synthesis Methods
6-FBA can be synthesized through a variety of methods, including the direct reaction of 3-chloro-4-methoxyphenol with 6-fluorobenzoic acid in the presence of an acid catalyst. This reaction produces a mixture of isomers, which can then be separated and purified through a series of chromatographic and crystallization techniques. Alternatively, 6-FBA can be synthesized from the reaction of 3-chloro-4-methoxyphenol with 6-fluoro-2-nitrobenzoic acid, followed by reduction with sodium borohydride.
Properties
IUPAC Name |
2-(3-chloro-4-methoxyphenyl)-6-fluorobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClFO3/c1-19-12-6-5-8(7-10(12)15)9-3-2-4-11(16)13(9)14(17)18/h2-7H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQVGPZPTMBXQAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=C(C(=CC=C2)F)C(=O)O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClFO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20691050 |
Source
|
Record name | 3'-Chloro-3-fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1262002-03-8 |
Source
|
Record name | 3'-Chloro-3-fluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20691050 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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